1,4-dimethyl-1H-pyrazole-5-carbonitrile
Overview
Description
Synthesis Analysis
The synthesis of this compound involves various methods. One approach is the Vilsmeier-Haack cyclization-formylation of different hydrazones generated from acetophenones and 2-hydrazinylpyridine. This reaction yields 3-aryl-1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehydes .
Molecular Structure Analysis
The molecular structure of 2,4-Dimethylpyrazole-3-carbonitrile consists of a pyrazole ring with two adjacent nitrogen atoms. It exhibits tautomeric behavior, which can influence its reactivity and properties .
Chemical Reactions Analysis
The compound’s chemical reactivity involves inhibiting the expression and activity of inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, and nuclear factor κB. These interactions contribute to its anti-inflammatory effects .
Mechanism of Action
The primary mechanism of action for 2,4-Dimethylpyrazole-3-carbonitrile is its irreversible binding to the (H+, K+)-ATPase enzyme on gastric parietal cells. This inhibition suppresses both basal and stimulated gastric acid secretion, making it effective for treating conditions like gastroesophageal reflux disease (GERD) and gastric ulcers .
Safety and Hazards
Long-term use of similar proton pump inhibitors (PPIs) has been associated with potential adverse effects, including increased susceptibility to bacterial infections, reduced micronutrient absorption, and an increased risk of cardiovascular events. Proper dosing and gradual tapering are essential to avoid rebound effects .
Properties
IUPAC Name |
2,4-dimethylpyrazole-3-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3/c1-5-4-8-9(2)6(5)3-7/h4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJBPDONDTSPKGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(N=C1)C)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
121.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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